Cas no 925-93-9 (Ethanol-d)

Ethanol-d structure

Product Name:Ethanol-d

CAS No:925-93-9

Molecular Formula:C₂H₆O

Molecular Weight:47.0746026039124

MDL:MFCD00044669

CID:817067

PubChem ID:329759527

Ethanol-d Properties

Names and Identifiers

- Ethanol-d (9CI)
- Ethanol-d
- 1,1,1,3,3,3-Hexafluoro-2-propan(ol-d)
- 1,1,1,3,3,3-Hexafluoro-2-propanol-d(1)
- 1,1,1,3,3,3-hexafluoropropan-2-ol-d1
- deutero ethanol
- d-Hexafluorpropanol-2
- ETHAN(OL-D)
- ethan[2H]ol
- ETHANOL D1
- ETHANOL-D1
- ETHANOL-D1, (CONTAINS 5 PERCENT D2O)
- ethanol-O-d
- ethyl alcohol-d
- ETHYL ALCOHOL-OD
- Hexafluorisopropylalkohol-d(1)
- hexafluoroisopropan(ol-d)
- O-deuterio-1,1,1,3,3,3-hexafluoro-propan-2-ol
- O-deuterioethanol
- Ethyl alcohol-d (6CI, 8CI)
- Ethanol (C2H5OD)
- Ethanol-OD
- EtOD
- EINECS 213-128-9
- Ethan(~2~H)ol
- Ethanol-OD, 99 atom % D
- Ethanol-OD, 95% in D2O, 99 atom % D
- DTXSID50919138
- E0221
- AKOS015902634
- Ethyl (2)alcohol
- LFQSCWFLJHTTHZ-WFVSFCRTSA-N
- ethan(?H)ol
- Ethanol-d(9ci)
- Ethanol-OD, >=99.5 atom % D
- 925-93-9
- Ethyl alcohol-d, anhydrous
- deuteriooxyethane
- MFCD00044669
- E79204
- +Expand
- MDL： MFCD00044669
- InChIKey： LFQSCWFLJHTTHZ-WFVSFCRTSA-N
- Inchi： 1S/C2H6O/c1-2-3/h3H,2H2,1H3/i3D
- SMILES： C(O[2H])C

Computed Properties

Exact Mass: 47.04810
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 47.048141557g/mol
Heavy Atom Count: 3
Complexity: 2.8
Isotope Atom Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: -0.00140
PSA: 20.23000
Refractive Index: n20/D 1.359(lit.)
Boiling Point: 78 °C(lit.)
Melting Point: -114 °C (lit.)
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Color/Form: 95% in D2O
Color/Form: Not determined
PH: 7.0 (10g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Highly flammable. Incompatible with oxidizing agents, acids, acid chlorides, alkali metals, ammonia, moisture, peroxides.
Solubility: Not determined
Density: 0.806 g/mL at 25 °C

Ethanol-d Security Information

Symbol: GHS02
WGK Germany：1
Safety Term：3.1
Safety Instruction： S16-S7
Packing Group：II
Risk Phrases：R11
Dangerous goods sign： F
Hazardous Material transportation number：UN 1170 3/PG 2
Hazard Statement： H225
Warning Statement： P210
Storage Condition：Flammablesarea
PackingGroup：II
Risk Phrases： 11
Signal Word：Danger
Explosive Limit：3.5-15%(V)
HazardClass：3.1

Ethanol-d Customs Data

HS CODE：28459000

Ethanol-d Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB73415-50g	ETHANOL-D	925-93-9	99%	50g	$202.00
Aaron	AR003QNN-5g	ETHANOL-D	925-93-9		5g	$20.00
abcr	AB258400-50 ml	Ethyl alcohol-d, anhydrous, 99.5 atom%D; .	925-93-9		50 ml	€157.40	2024-04-16
Apollo Scientific	DE250A-50ml	Ethanol-D >99.5 Atom % D	925-93-9	>99.5 Atom % D	50ml	￡62.00	2022-04-28
eNovation Chemicals LLC	Y1254239-50g	ETHANOL-D	925-93-9	99%	50g	$220
Oakwood	101892-1g	Ethanol-OD, 99 atom % D	925-93-9	99%	1g	$10.00	2024-07-19
TRC	E890123-1g	Ethanol-d	925-93-9		1g	$ 52.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	139636-50ML	Ethanol-d, 99.5 atom%D, for NMR	925-93-9		50ML	￥ 1033	2022-04-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E304986-50g	Ethanol-d	925-93-9	(D, 99%) (<6% D2O)	50g	¥1399.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1968373-100g	Ethanol-d	925-93-9		100g	￥2464.00

Ethanol-d Synthesis

Synthetic Circuit 1

78-10-4

925-93-9

Reaction Conditions

1.1 Reagents: Water-d ; 36 h, 25 °C

Reference

: Preparation of mono-deuterated ethanol

, China, , ,

Synthetic Circuit 2

64-17-5

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2 Solvents: Ethanol ; 1 h, 98 - 101 °C; 110 °C

Reference

: Preparation of deuterated compounds by tower equipment

, China, , ,

Synthetic Circuit 3

78-10-4

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2

Reference

: Ethanol as a Hydrogenating Agent: Palladium-Catalyzed Stereoselective Hydrogenation of Ynamides to Give Enamides

Siva Reddy, Alla; Kumara Swamy, K. C., Angewandte Chemie, 2017, 56(24), 6984-6988

Synthetic Circuit 4

141-52-6

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2

Reference

: Actinide-Catalyzed Intermolecular Addition of Alcohols to Carbodiimides

Batrice, Rami J.; Kefalidis, Christos E.; Maron, Laurent; Eisen, Moris S., Journal of the American Chemical Society, 2016, 138(7), 2114-2117

Synthetic Circuit 5

64-17-5

925-93-9

Reaction Conditions

1.1 Reagents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d Catalysts: Potassium tert-butoxide , (OC-6-23)-[2-[6-[(Amino-κN)methyl]-2-pyridinyl-κN]-5-methylphenyl-κC][1,1′-(1,4-… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ; 1 h, 50 °C

Reference

: Pincer Ru and Os complexes as efficient catalysts for racemization and deuteration of alcohols

Bossi, Gianluca; Putignano, Elisabetta; Rigo, Pierluigi; Baratta, Walter, Dalton Transactions, 2011, 40(35), 8986-8995

Synthetic Circuit 6

78-10-4

925-93-9

Reaction Conditions

1.1 Solvents: Water-d2

Reference

: Preparation of the α-[D]galvinoxyl radical

Tsiao, C.; Wild, C.; Gu, J.; Dorn, H. C., Journal of Labelled Compounds and Radiopharmaceuticals, 1991, 29(8), 945-8

Synthetic Circuit 7

103865-21-0

925-93-9

Reaction Conditions

1.1 Catalysts: 2-Mercaptoethanol

Reference

: Reaction of protonated tert-butoxy radicals with alkynes. Electron spin resonance spectra of alkoxyalkene and 1,2-dialkoxyalkene radical cations

Bloodworth, A. J.; Davies, Alwyn G.; Hay-Motherwell, Robyn S., Journal of the Chemical Society, 1988, (13), 862-3

Synthetic Circuit 8

78-10-4

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: Thionyl chloride

Reference

: An improved procedure for the preparation of very pure ethanol-OD

Pesendorfer, Johann; Vierhapper, Friedrich W., Monatshefte fuer Chemie, 1985, 116(6-7), 877-8

Synthetic Circuit 9

925-93-9

Reaction Conditions

Reference

: Effect of selenium on the catalytic reactivity of iron(II) chloride in the reduction of aromatic epoxide to olefin

Yanada, Kazuo; Yanada, Reiko; Meguri, Haruo, Chemical & Pharmaceutical Bulletin, 1989, 37(12), 3423-5

Synthetic Circuit 10

925-93-9

Reaction Conditions

Reference

: Stereochemistry of nucleophilic conjugate addition. Addition of ethanol-d and 2-methyl-2-propanethiol-d to ethyl crotonate

Mohrig, Jerry R.; Fu, Sabrina S.; King, Randall W.; Warnet, Ronald; Gustafson, Gary, Journal of the American Chemical Society, 1990, 112(9), 3665-7

Synthetic Circuit 11

925-93-9

Reaction Conditions

Reference

: Metal catalysis in oxidation by peroxides. Part 19. On the mechanism of rhodium-catalyzed oxidation of terminal olefins to methyl ketones by dioxygen

Bortolini, Olga; Di Furia, Fulvio; Modena, Giorgio; Seraglia, Roberta, Journal of Molecular Catalysis, 1984, 22(3), 313-17

Synthetic Circuit 12

925-93-9

Reaction Conditions

Reference

: Synthesis of ethanol-d

Pasto, Daniel J.; Meyer, Gilbert Richard, Journal of Organic Chemistry, 1968, 33(3),

Synthetic Circuit 13

925-93-9

Reaction Conditions

Reference

: Deuterated alcohols

Beger, Joerg, Abhandlungen der Deutschen Akademie der Wissenschaften zu Berlin, 1965, 9(1963), 693-9

Synthetic Circuit 14

925-93-9

Reaction Conditions

Reference

: Spirans. IV. Long range shielding effects by benzene, thiophene, and furan rings in the proton magnetic resonance spectra of diaryl spiro ketones

de Jongh, H. A. P.; Wynberg, H., Tetrahedron, 1965, 21(3), 515-33

Synthetic Circuit 15

60-29-7

925-93-9

12012-50-9

758-12-3

Reaction Conditions

1.1 Solvents: Water-d2

Reference

: Carbon-hydrogen activation in aqueous medium. The diverse roles of platinum(II) and metallic platinum in the catalytic and stoichiometric oxidative functionalization of organic substrates including alkanes

Sen, Ayusman; Lin, Minren; Kao, Lien Chung; Hutson, Alan C., Journal of the American Chemical Society, 1992, 114(16), 6385-92

Synthetic Circuit 16

88039-47-8

811-98-3

925-93-9

2197985-17-2

Reaction Conditions

1.1 Catalysts: Dabco Solvents: Methanol-d4

Reference

: On the tandem Morita-Baylis-Hillman/transesterification processes. Mechanistic insights for the role of protic solvents

Carpanez, Arthur G.; Coelho, Fernando; Amarante, Giovanni W., Journal of Molecular Structure, 2018, 1154, 83-91

Synthetic Circuit 17

109-92-2

925-93-9

7086-00-2

Reaction Conditions

1.1 Solvents: Water-d2 ; 2 h, rt

Reference

: Synthesis, reactivity and catalytic properties of the allenylidene [Ru(C:C:CPh2)Cp(PTA)(PPh3)](CF3SO3) (PTA = 1,3,5-triaza-7-phosphaadamantane)

Serrano-Ruiz, Manuel; Lidrissi, Chaker; Manas, Sonia; Peruzzini, Maurizio; Romerosa, Antonio, Journal of Organometallic Chemistry, 2014, 751, 654-661

Synthetic Circuit 18

141-78-6

925-93-9

758-12-3

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: Ruthenate(1-), dichloro(P,P-dimethylphosphinito-κP)[(1,2,3,4,5,6-η)-1-methyl-4-(… Solvents: Water-d2 ; 1.8 h, pH 3.5, 100 °C

Reference

: Catalytic Nitrile Hydration with [Ru(η6-p-cymene)Cl2(PR2R')] Complexes: Secondary Coordination Sphere Effects with Phosphine Oxide and Phosphinite Ligands

Knapp, Spring Melody M.; Sherbow, Tobias J.; Yelle, Robert B.; Juliette, J. Jerrick; Tyler, David R., Organometallics, 2013, 32(13), 3744-3752

Synthetic Circuit 19

18519-95-4

925-93-9

581776-08-1

Reaction Conditions

1.1 Catalysts: Ruthenate(4-), di-μ-chlorodichlorotetrakis[3-(diphenylphosphino-κP)benzenesulfon… Solvents: Chloroform-d , Water-d2 ; 2.5 h, 47 °C

Reference

: Ruthenium-catalyzed selective transetherification of substituted vinyl ethers to form acetals and aldehydes

Saoud, Mustapha; Romerosa, Antonio; Carpio, Sonia Manas; Gonsalvi, Luca; Peruzzini, Maurizio, European Journal of Inorganic Chemistry, 2003, (8), 1614-1619

Synthetic Circuit 20

98837-98-0

65039-03-4

110-15-6

925-93-9

2314-78-5

1121-07-9

627-73-6

123-25-1

106-65-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Carbon dioxide , 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 160 bar, rt → 150 °C; 18 h, 150 °C

Reference

: Valuable new platform chemicals obtained by valorisation of a model succinic acid and bio-succinic acid with an ionic liquid and high-pressure carbon dioxide

Silva, Daniel; Bogel-Lukasik, Ewa, Green Chemistry, 2017, 19(17), 4048-4060

Ethanol-d Raw materials

Ethanol-d Preparation Products

Ethanol-d Suppliers

NAN JING HAO LV Biotechnology Co., Ltd.

Audited Supplier

(CAS:925-93-9)

MR./MRS.:LI YE

Phone:15705591592

Email:3004207588@qq.com

Qingdao Tenglong weibo technology co., LTD.

Audited Supplier

(CAS:925-93-9)

MR./MRS.:SUN JIAN LONG

Phone:15110196807

Email:market@tlwb.com.cn

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:925-93-9)

MR./MRS.:HUANG JING LI

Phone:18025840623

Email:sz@meryer.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:925-93-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Ethanol-d Related Literature

1. EPR studies of the formation and transformation of isomeric radicals [C3H5O]˙. Rearrangement of the allyloxyl radical in non-aqueous solution involving a formal 1,2-hydrogen-atom shift promoted by alcohols

Patrick E. Elford,Brian P. Roberts J. Chem. Soc. Perkin Trans. 2 1996 2247
2. Demixing of water and ethanol causes conformational redistribution and gelation of the cationic GAG tripeptide

Bridget Milorey,Stefanie Farrell,Siobhan E. Toal,Reinhard Schweitzer-Stenner Chem. Commun. 2015 51 16498
3. The circular dichroism of (R)-(+)-ethan[2H]ol

A. Gedanken,C. W. Mosher,H. S. Mosher J. Chem. Soc. Chem. Commun. 1992 430
4. Self-diffusion in monohydric alcohols under pressure. Methanol, methan(2H)ol and ethanol

Robert L. Hurle,Allan J. Easteal,Lawrence A. Woolf J. Chem. Soc. Faraday Trans. 1 1985 81 769
5. Current electrochemical approaches to selective deuteration

Philip L. Norcott Chem. Commun. 2022 58 2944
6. Graphene oxide hydration and solvation: an in situ neutron reflectivity study

Alexei Vorobiev,Andrew Dennison,Dmitry Chernyshov,Vasyl Skrypnychuk,David Barbero,Alexandr V. Talyzin Nanoscale 2014 6 12151
7. The effect of an ionic liquid on the rate of reaction at a phosphorus centre

Bradley J. Butler,Jason B. Harper New J. Chem. 2015 39 213
8. Exploring the thermal reversibility and tunability of a low molecular weight gelator using vibrational and electronic spectroscopy and rheology

David DiGuiseppi,Lavenia Thursch,Nicolas J. Alvarez,Reinhard Schweitzer-Stenner Soft Matter 2019 15 3418
9. Tuning phase behaviour of PEG-functionalized ionic liquids from UCST to LCST in alcohol–water mixtures

Wenhui Yao,Huiyong Wang,Guokai Cui,Zhiyong Li,Jianji Wang Phys. Chem. Chem. Phys. 2016 18 29192
10. Hydrogen bond competition in the ethanol–methanol dimer

Ian A. Finneran,P. Brandon Carroll,Griffin J. Mead,Geoffrey A. Blake Phys. Chem. Chem. Phys. 2016 18 22565

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Amadis Chemical Company Limited

(CAS:925-93-9)Ethanol-d

Purity:99%

Quantity:100ml

Price($):227.0